Cas no 61978-47-0 (1-Naphthalenecarbonitrile, 3,4-dihydroxy-)

1-Naphthalenecarbonitrile, 3,4-dihydroxy- structure
61978-47-0 structure
Product Name:1-Naphthalenecarbonitrile, 3,4-dihydroxy-
CAS No:61978-47-0
MF:C11H7NO2
MW:185.178782701492
CID:461828
PubChem ID:71390872
Update Time:2025-04-19

1-Naphthalenecarbonitrile, 3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarbonitrile, 3,4-dihydroxy-
    • 3,4-dihydroxynaphthalene-1-carbonitrile
    • 61978-47-0
    • DTXSID60812767
    • Inchi: 1S/C11H7NO2/c12-6-7-5-10(13)11(14)9-4-2-1-3-8(7)9/h1-5,13-14H
    • InChI Key: XUELIRFGGJUZJX-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C#N)=C2C=CC=CC2=1)O

Computed Properties

  • Exact Mass: 185.04771
  • Monoisotopic Mass: 185.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • PSA: 64.25

1-Naphthalenecarbonitrile, 3,4-dihydroxy- Related Literature

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen